Cas no 881664-08-0 (Propanoic acid, 3-[(4-bromophenyl)thio]-, 2-ethylhexyl ester)

• Product name: Propanoic acid, 3-[(4-bromophenyl)thio]-, 2-ethylhexyl ester
• CAS No: 881664-08-0
• MF: C₁₇H₂₅BrO₂S
• MW: 373.348203420639
• CID: 2811293
• PubChem ID: 11617687

Propanoic acid, 3-[(4-bromophenyl)thio]-, 2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15613462
• 881664-08-0
• DTXSID70469544
• Propanoic acid, 3-[(4-bromophenyl)thio]-, 2-ethylhexyl ester

• Inchi： InChI=1S/C17H25BrO2S/c1-3-5-6-14(4-2)13-20-17(19)11-12-21-16-9-7-15(18)8-10-16/h7-10,14H,3-6,11-13H2,1-2H3
• InChI Key： JTUXHRXCSSYALW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 372.07586Da
• Monoisotopic Mass: 372.07586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 51.6Ų